5'-Isocyano-5'-deoxythymidine 5'-Isocyano-5'-deoxythymidine
Brand Name: Vulcanchem
CAS No.: 132101-22-5
VCID: VC21162244
InChI: InChI=1S/C11H13N3O4/c1-6-5-14(11(17)13-10(6)16)9-3-7(15)8(18-9)4-12-2/h5,7-9,15H,3-4H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)C[N+]#[C-])O
Molecular Formula: C11H13N3O4
Molecular Weight: 251.24 g/mol

5'-Isocyano-5'-deoxythymidine

CAS No.: 132101-22-5

Cat. No.: VC21162244

Molecular Formula: C11H13N3O4

Molecular Weight: 251.24 g/mol

* For research use only. Not for human or veterinary use.

5'-Isocyano-5'-deoxythymidine - 132101-22-5

Specification

CAS No. 132101-22-5
Molecular Formula C11H13N3O4
Molecular Weight 251.24 g/mol
IUPAC Name 1-[(2R,4S,5R)-4-hydroxy-5-(isocyanomethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
Standard InChI InChI=1S/C11H13N3O4/c1-6-5-14(11(17)13-10(6)16)9-3-7(15)8(18-9)4-12-2/h5,7-9,15H,3-4H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
Standard InChI Key GBWQKYUVGHOFTL-DJLDLDEBSA-N
Isomeric SMILES CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)C[N+]#[C-])O
SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)C[N+]#[C-])O
Canonical SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)C[N+]#[C-])O

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